Cas no 1332531-61-9 ((3-Pyrazin-2-yl-1H-1,2,4-triazol-5-yl)methanamine;dihydrochloride)

• Product Name: (3-Pyrazin-2-yl-1H-1,2,4-triazol-5-yl)methanamine;dihydrochloride
• CAS No: 1332531-61-9
• MF: C₇H₁₀Cl₂N₆
• MW: 249.100497722626
• CID: 4695177
• Update Time: 2023-08-15

(3-Pyrazin-2-yl-1H-1,2,4-triazol-5-yl)methanamine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(5-Pyrazin-2-yl-4H-1,2,4-triazol-3-yl)methyl]-amine dihydrochloride
• [5-(pyrazin-2-yl)-4H-1,2,4-triazol-3-yl]methanamine dihydrochloride
• (3-Pyrazin-2-yl-1H-1,2,4-triazol-5-yl)methanamine;dihydrochloride

• Inchi： 1S/C7H8N6.2ClH/c8-3-6-11-7(13-12-6)5-4-9-1-2-10-5;;/h1-2,4H,3,8H2,(H,11,12,13);2*1H
• InChI Key： ZFZCBGMESMRDTK-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CN)=NC(C2C=NC=CN=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 93.4